Cas no 1269294-33-8 (7,8-Difluoro-4-methylisoquinolin-1(2H)-one)
1269294-33-8 structure
Product Name:7,8-Difluoro-4-methylisoquinolin-1(2H)-one
CAS No:1269294-33-8
MF:C10H7F2NO
MW:195.165489435196
CID:1089679
PubChem ID:46864114
Update Time:2025-04-20
7,8-Difluoro-4-methylisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7,8-Difluoro-4-methylisoquinolin-1(2H)-one
- 7,8-difluoro-4-methyl-2H-isoquinolin-1-one
- 1269294-33-8
- DTXSID30676954
- DB-350685
- AKOS022173257
-
- Inchi: 1S/C10H7F2NO/c1-5-4-13-10(14)8-6(5)2-3-7(11)9(8)12/h2-4H,1H3,(H,13,14)
- InChI Key: QBKPTVJYTLLGMX-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC2C(C)=CNC(C=21)=O)F
Computed Properties
- Exact Mass: 195.04957017g/mol
- Monoisotopic Mass: 195.04957017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 29.1Ų
7,8-Difluoro-4-methylisoquinolin-1(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144276-1g |
7,8-difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 95% | 1g |
$720 | 2021-08-05 | |
| Alichem | A189004596-1g |
7,8-Difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 95% | 1g |
657.20 USD | 2021-06-01 | |
| Chemenu | CM144276-1g |
7,8-difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 95% | 1g |
$597 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1804190-1g |
7,8-Difluoro-4-methylisoquinolin-1(2H)-one |
1269294-33-8 | 98% | 1g |
¥5889.00 | 2024-08-09 |
7,8-Difluoro-4-methylisoquinolin-1(2H)-one Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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